7-(2-Butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
7-(2-Butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
313470-42-7
VCID:
VC0408005
InChI:
InChI=1S/C18H20N4O2S/c1-3-4-11-22-14-15(21(2)17(24)20-16(14)23)19-18(22)25-12-10-13-8-6-5-7-9-13/h3-9H,10-12H2,1-2H3,(H,20,23,24)/b4-3+
SMILES:
CC=CCN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C
Molecular Formula:
C18H20N4O2S
Molecular Weight:
356.4g/mol
7-(2-Butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 313470-42-7
Main Products
VCID: VC0408005
Molecular Formula: C18H20N4O2S
Molecular Weight: 356.4g/mol
![7-(2-Butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione - 313470-42-7](/images/no_structure.jpg)
| CAS No. | 313470-42-7 |
|---|---|
| Product Name | 7-(2-Butenyl)-3-methyl-8-[(2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C18H20N4O2S |
| Molecular Weight | 356.4g/mol |
| IUPAC Name | 7-[(E)-but-2-enyl]-3-methyl-8-(2-phenylethylsulfanyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C18H20N4O2S/c1-3-4-11-22-14-15(21(2)17(24)20-16(14)23)19-18(22)25-12-10-13-8-6-5-7-9-13/h3-9H,10-12H2,1-2H3,(H,20,23,24)/b4-3+ |
| Standard InChIKey | LORXGUWCJITDMT-ONEGZZNKSA-N |
| Isomeric SMILES | C/C=C/CN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| SMILES | CC=CCN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| Canonical SMILES | CC=CCN1C2=C(N=C1SCCC3=CC=CC=C3)N(C(=O)NC2=O)C |
| PubChem Compound | 5761211 |
| Last Modified | Nov 11 2021 |
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